Cas no 39055-82-8 (5-Acetyl-2-hydroxybenzonitrile)
5-Acetyl-2-hydroxybenzonitrile is a versatile organic compound featuring both acetyl and hydroxyl functional groups attached to a benzonitrile core. Its molecular structure (C9H7NO2) enables applications in pharmaceutical intermediates, agrochemical synthesis, and specialty chemical research. The presence of the nitrile group enhances reactivity, facilitating further functionalization, while the hydroxyl and acetyl groups contribute to its utility in heterocyclic compound formation. This compound exhibits favorable stability under standard conditions, ensuring consistent performance in synthetic processes. Its well-defined chemical properties make it a valuable building block for developing complex molecules in medicinal chemistry and material science. High purity grades are available to meet rigorous research and industrial requirements.
39055-82-8 structure
Product Name:5-Acetyl-2-hydroxybenzonitrile
CAS No:39055-82-8
MF:C9H7NO2
MW:161.157382249832
MDL:MFCD02261943
CID:820729
PubChem ID:19828196
Update Time:2025-10-19
5-Acetyl-2-hydroxybenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Acetyl-2-hydroxybenzonitrile
- 5-ACETYL-2-HYDROXY-BENZONITRILE
- 4-hydroxy-3-cyanoacetophenone
- AK-80297
- ANW-63511
- CTK8B9905
- EN002548
- KB-196543
- SureCN7942553
-
- MDL: MFCD02261943
- Inchi: 1S/C9H7NO2/c1-6(11)7-2-3-9(12)8(4-7)5-10/h2-4,12H,1H3
- InChI Key: KKWTUSTUKXYQHP-UHFFFAOYSA-N
- SMILES: OC1C=CC(C(C)=O)=CC=1C#N
Computed Properties
- Exact Mass: 161.04771
- Monoisotopic Mass: 161.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 61.1Ų
Experimental Properties
- PSA: 61.09
5-Acetyl-2-hydroxybenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019096614-5g |
5-Acetyl-2-hydroxybenzonitrile |
39055-82-8 | 95% | 5g |
$1749.32 | 2023-09-02 | |
| Alichem | A019096614-10g |
5-Acetyl-2-hydroxybenzonitrile |
39055-82-8 | 95% | 10g |
$2110.50 | 2023-09-02 | |
| Alichem | A019096614-25g |
5-Acetyl-2-hydroxybenzonitrile |
39055-82-8 | 95% | 25g |
$3283.00 | 2023-09-02 | |
| Chemenu | CM125185-1g |
5-acetyl-2-hydroxybenzonitrile |
39055-82-8 | 95% | 1g |
$356 | 2023-01-09 | |
| Enamine | EN300-3014059-1g |
5-acetyl-2-hydroxybenzonitrile |
39055-82-8 | 95% | 1g |
$499.0 | 2023-09-06 | |
| Enamine | EN300-3014059-5g |
5-acetyl-2-hydroxybenzonitrile |
39055-82-8 | 95% | 5g |
$1448.0 | 2023-09-06 | |
| Enamine | EN300-3014059-10g |
5-acetyl-2-hydroxybenzonitrile |
39055-82-8 | 95% | 10g |
$2146.0 | 2023-09-06 | |
| Enamine | EN300-3014059-0.05g |
5-acetyl-2-hydroxybenzonitrile |
39055-82-8 | 95.0% | 0.05g |
$94.0 | 2025-03-21 | |
| Enamine | EN300-3014059-0.1g |
5-acetyl-2-hydroxybenzonitrile |
39055-82-8 | 95.0% | 0.1g |
$140.0 | 2025-03-21 | |
| Enamine | EN300-3014059-0.25g |
5-acetyl-2-hydroxybenzonitrile |
39055-82-8 | 95.0% | 0.25g |
$200.0 | 2025-03-21 |
5-Acetyl-2-hydroxybenzonitrile Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
2. Agricultural
-
Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
39055-82-8 (5-Acetyl-2-hydroxybenzonitrile) Related Products
- 35794-84-4(2-Acetyl-4-cyanophenol)
- 128546-86-1(3-Acetyl-2-hydroxy-benzonitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent